Cas no 1601108-29-5 (4-Chloro-8-ethyl-3-nitroquinoline)

• Product Name: 4-Chloro-8-ethyl-3-nitroquinoline
• CAS No: 1601108-29-5
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 5265548
• Update Time: 2025-05-25

4-Chloro-8-ethyl-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-8-ethyl-3-nitroquinoline
• Quinoline, 4-chloro-8-ethyl-3-nitro-
• 4-Chloro-8-ethyl-3-nitroquinoline

• Inchi： 1S/C11H9ClN2O2/c1-2-7-4-3-5-8-10(12)9(14(15)16)6-13-11(7)8/h3-6H,2H2,1H3
• InChI Key： PHLAJUSFLJZWFI-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=1C=CC=C2CC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 3.4
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-8-ethyl-3-nitroquinoline

4-Chloro-8-ethyl-3-nitroquinoline: A Comprehensive Overview

4-Chloro-8-ethyl-3-nitroquinoline is a heterocyclic aromatic compound with the CAS number 1601108-29-5. This compound belongs to the quinoline family, which is a class of organic compounds characterized by a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of substituents such as chlorine, ethyl, and nitro groups at specific positions on the quinoline skeleton imparts unique chemical and physical properties to this compound, making it of significant interest in various fields of research and application.

The quinoline core of 4-Chloro-8-ethyl-3-nitroquinoline serves as a versatile platform for chemical modifications, enabling the exploration of its potential in drug discovery, material science, and environmental chemistry. Recent studies have highlighted the importance of such substituted quinolines in the development of novel pharmaceutical agents, particularly in the context of anticancer and antimicrobial therapies. For instance, researchers have demonstrated that certain derivatives of this compound exhibit potent inhibitory effects against key enzymes involved in cancer progression, such as tyrosine kinases and histone deacetylases.

One of the most intriguing aspects of 4-Chloro-8-ethyl-3-nitroquinoline is its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and oxidative coupling. These reactions are not only fundamental to its synthesis but also pave the way for the creation of more complex molecular architectures. Recent advancements in catalytic methods have further enhanced the efficiency and selectivity of these reactions, enabling the scalable production of this compound for industrial applications.

In terms of physical properties, 4-Chloro-8-ethyl-3-nitroquinoline exhibits a melting point of approximately 220°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, which are attributed to the conjugated π-system within the quinoline framework. These spectral characteristics make it a valuable tool in analytical chemistry for detecting trace amounts of related compounds in complex matrices.

The synthesis of 4-Chloro-8-ethyl-3-nitroquinoline typically involves a multi-step process that begins with the preparation of 3-nitroquinoline via nitration of quinoline using mixed acid (HNO3/H2SO4). Subsequent chlorination at position 4 is achieved through Sandmeyer-type reactions or direct electrophilic substitution under controlled conditions. The introduction of the ethyl group at position 8 requires careful optimization to avoid unwanted side reactions, often employing Friedel-Crafts alkylation or similar techniques.

Recent research has also explored the biological activity of 4-Chloro-8-ethyl-3-nitroquinoline, particularly its potential as an anticancer agent. In vitro studies have shown that this compound induces apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. Additionally, its ability to inhibit angiogenesis—a critical process for tumor growth—has been demonstrated through experiments involving human umbilical vein endothelial cells (HUVECs). These findings underscore its potential as a lead compound for developing novel anticancer therapies.

In environmental chemistry, 4-Chloro-8-ethyl-3-nitroquinoline has been investigated for its role as an adsorbent for heavy metal ions in aqueous solutions. Its high surface area and functionalized groups enable efficient removal of ions such as Pb(II) and Cd(II), making it a promising candidate for water purification applications. Furthermore, studies on its photocatalytic properties under UV light have revealed its potential as an eco-friendly alternative to traditional chemical catalysts.

The application of computational chemistry tools has significantly advanced our understanding of 4-Chloro-8-ethyl-3-nitroquinoline's molecular interactions. Density functional theory (DFT) calculations have provided insights into its electronic structure, revealing key factors that influence its reactivity and selectivity in various chemical transformations. These computational studies complement experimental findings and guide further optimization efforts aimed at enhancing its performance in practical applications.

In conclusion, 4-Chloro-8-ethyl-3-nitroquinoline stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups makes it an attractive target for both fundamental research and industrial development. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.